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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
4-Iodobenzohydrazide (C7H7IN2O) is a halogenated aromatic hydrazide that has emerged as

a valuable building block in medicinal chemistry and materials science. While the precise date

and initial discoverer of this specific molecule are not prominently documented in readily

accessible historical literature, its chemical lineage places its conceptualization within the

broader exploration of hydrazide chemistry that began in the late 19th century. This guide

provides a comprehensive overview of the historical context of its discovery, established

synthesis protocols, physicochemical properties, and its contemporary applications as a

precursor for compounds with significant biological activities.

Historical Context and Discovery
The story of 4-iodobenzohydrazide is intrinsically linked to the development of hydrazide

chemistry. The journey began with the foundational work of German chemist Theodor Curtius,

who first synthesized simple organic hydrazides in 1895. The quintessential method for

creating these compounds, the reaction of a carboxylic acid ester with hydrazine hydrate,

became a cornerstone of organic synthesis.

While the first specific synthesis of 4-iodobenzohydrazide is not clearly cited in major

chemical databases, its preparation follows this classic and well-established synthetic route.

The necessary precursors, 4-iodobenzoic acid and its esters, were accessible to chemists in
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the early to mid-20th century, making the synthesis of 4-iodobenzohydrazide a logical

extension of the exploration into functionalized benzohydrazide derivatives. The assignment of

its CAS number, 39115-95-2, suggests its formal identification and entry into chemical literature

likely occurred in the early 1970s.

Early interest in benzohydrazides was significantly spurred by the discovery of the

antitubercular activity of isoniazid (isonicotinic acid hydrazide) in the early 1950s. This led to a

broader investigation of various substituted benzohydrazides for potential therapeutic

applications, a field of research where 4-iodobenzohydrazide and its derivatives are now

actively explored.

Physicochemical and Structural Data
4-Iodobenzohydrazide is a stable, crystalline solid at room temperature. Its key properties are

summarized in the table below.

Property Value

Chemical Formula C₇H₇IN₂O

Molecular Weight 262.05 g/mol

CAS Number 39115-95-2

Appearance White to off-white crystalline powder

Melting Point 185-195 °C (may vary with purity)

Solubility
Poorly soluble in water; soluble in polar organic

solvents like DMSO and DMF

SMILES NNC(=O)c1ccc(I)cc1

InChIKey ZVFGHUJYTXEOSI-UHFFFAOYSA-N

Experimental Protocols
The synthesis of 4-iodobenzohydrazide is a standard procedure in organic chemistry,

primarily achieved through the hydrazinolysis of an appropriate 4-iodobenzoic acid ester.
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Synthesis of Ethyl 4-Iodobenzoate (Precursor)
The precursor for the synthesis of 4-iodobenzohydrazide is typically an ester of 4-iodobenzoic

acid, such as ethyl 4-iodobenzoate.

Methodology:

Esterification: 4-Iodobenzoic acid is dissolved in an excess of absolute ethanol.

Catalysis: A catalytic amount of a strong acid, such as concentrated sulfuric acid, is added to

the solution.

Reflux: The reaction mixture is heated under reflux for several hours to drive the

esterification to completion.

Work-up: After cooling, the excess ethanol is removed under reduced pressure. The residue

is neutralized with a weak base, such as a sodium bicarbonate solution, and the crude ethyl

4-iodobenzoate is extracted with a suitable organic solvent (e.g., diethyl ether).

Purification: The organic layer is washed with brine, dried over an anhydrous drying agent

(e.g., MgSO₄), and the solvent is evaporated to yield the crude product. Further purification

can be achieved by vacuum distillation or recrystallization.

Synthesis of 4-Iodobenzohydrazide
Methodology:

Reaction Setup: Ethyl 4-iodobenzoate is dissolved in a suitable solvent, typically ethanol, in

a round-bottom flask.

Hydrazinolysis: An excess of hydrazine hydrate (N₂H₄·H₂O) is added to the solution.

Reflux: The mixture is heated under reflux for several hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Precipitation and Isolation: Upon completion of the reaction, the mixture is cooled to room

temperature, which typically induces the precipitation of the 4-iodobenzohydrazide product.
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Purification: The resulting solid is collected by filtration, washed with cold water or ethanol to

remove excess hydrazine hydrate and other impurities, and then dried. The product can be

further purified by recrystallization from a suitable solvent like ethanol.

The overall synthetic workflow is depicted in the following diagram:

Precursor Synthesis

Final Product Synthesis

4-Iodobenzoic Acid

Ethyl 4-Iodobenzoate

Ethanol H₂SO₄ (cat.)

4-Iodobenzohydrazide

Hydrazine Hydrate

Click to download full resolution via product page

Caption: Synthetic pathway for 4-iodobenzohydrazide.

Applications in Drug Discovery and Materials
Science
4-Iodobenzohydrazide serves as a critical intermediate in the synthesis of more complex

molecules, particularly in the field of drug discovery. The hydrazide moiety is a versatile

functional group that can be readily converted into various derivatives, such as hydrazones,

oxadiazoles, pyrazoles, and triazoles, many of which exhibit a wide range of biological

activities.

Recent studies have utilized 4-iodobenzohydrazide as a starting material for the synthesis of

novel compounds with potential therapeutic applications:
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Antimicrobial Agents: Derivatives of 4-iodobenzohydrazide have been investigated for their

activity against various bacterial and fungal strains. The presence of the iodine atom can

enhance the lipophilicity of the molecule, potentially improving its ability to penetrate

microbial cell membranes.

Anticancer Agents: The benzohydrazide scaffold is present in a number of compounds with

demonstrated anticancer activity. Researchers are actively exploring 4-iodobenzohydrazide
derivatives for their potential to inhibit cancer cell proliferation.

The general workflow for the utilization of 4-iodobenzohydrazide in the synthesis of bioactive

hydrazones is illustrated below:

4-Iodobenzohydrazide

Condensation Reaction

Aldehyde/Ketone

Hydrazone Derivative

Biological Screening

Antimicrobial Activity Anticancer Activity
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Caption: Workflow for developing bioactive hydrazones.

Conclusion
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4-Iodobenzohydrazide, a product of well-established hydrazide chemistry, has transitioned

from a simple organic molecule to a key building block in modern chemical synthesis. While its

specific "discovery" moment may be lost to the annals of chemical history, its importance is

evident in its contemporary applications. For researchers in drug development and materials

science, 4-iodobenzohydrazide offers a versatile and functionalized scaffold for the creation

of novel molecules with potentially significant biological and physical properties. Future

research will undoubtedly continue to unlock new applications for this valuable iodo-aromatic

compound.

To cite this document: BenchChem. [The Discovery and History of 4-Iodobenzohydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296084#discovery-and-history-of-4-
iodobenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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